molecular formula C12H15Cl2NO B5140443 N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine

N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine

Cat. No. B5140443
M. Wt: 260.16 g/mol
InChI Key: RQYCBXHRDPPSLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is involved in various physiological processes, including the regulation of heart rate, blood pressure, and neurotransmitter release. DPCPX has been widely used as a research tool to study the role of the adenosine A1 receptor in various biological processes.

Mechanism of Action

N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine acts as a selective antagonist of the adenosine A1 receptor. By binding to the receptor, N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine prevents the activation of the receptor by adenosine, which is an endogenous ligand for the receptor. This inhibition of adenosine binding results in the inhibition of downstream signaling pathways that are involved in the regulation of various biological processes.
Biochemical and Physiological Effects:
N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been shown to have a number of biochemical and physiological effects. For example, N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been shown to increase heart rate and blood pressure in animal models. N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has also been shown to inhibit the release of neurotransmitters such as dopamine and acetylcholine. In addition, N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been shown to modulate pain perception and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine in laboratory experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to specifically target the adenosine A1 receptor without affecting other receptors or biological processes. However, one limitation of using N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine is its relatively low potency compared to other adenosine A1 receptor antagonists. This can make it difficult to achieve the desired level of receptor inhibition in some experiments.

Future Directions

There are several future directions for research involving N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine. One area of interest is the role of the adenosine A1 receptor in the regulation of inflammation and immune function. N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been shown to modulate inflammation in animal models, and further research is needed to understand the underlying mechanisms and potential therapeutic applications. Another area of interest is the role of the adenosine A1 receptor in neurological disorders such as Parkinson's disease and Alzheimer's disease. N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been shown to modulate neurotransmitter release and may have potential as a therapeutic agent in these conditions.

Synthesis Methods

N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine can be synthesized using a variety of methods, including the condensation of 3,4-dichlorophenylacetonitrile with propylamine, followed by the reduction of the resulting imine with sodium borohydride. Alternatively, N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine can be synthesized by the reaction of 3,4-dichlorophenylacetic acid with propylamine, followed by the cyclization of the resulting amide with thionyl chloride.

Scientific Research Applications

N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been used extensively in scientific research to study the role of the adenosine A1 receptor in various biological processes. For example, N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has been used to investigate the role of the adenosine A1 receptor in the regulation of heart rate, blood pressure, and neurotransmitter release. N-[3-(3,4-dichlorophenoxy)propyl]-2-propen-1-amine has also been used to study the role of the adenosine A1 receptor in the modulation of pain perception and inflammation.

properties

IUPAC Name

3-(3,4-dichlorophenoxy)-N-prop-2-enylpropan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15Cl2NO/c1-2-6-15-7-3-8-16-10-4-5-11(13)12(14)9-10/h2,4-5,9,15H,1,3,6-8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RQYCBXHRDPPSLN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCNCCCOC1=CC(=C(C=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 7018521

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